Cas no 212628-62-1 (Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-)

• Product Name: Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-
• CAS No: 212628-62-1
• MF: C₁₄H₁₁FINO₂
• MW: 371.14551949501
• CID: 1403619
• PubChem ID: 9799549
• Update Time: 2025-04-20

Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-
• 5-Fluoro-2-[(4-iodo-2-methylphenyl)amino]benzoic acid
• 212628-62-1
• CHEMBL487237
• DB-139765
• SCHEMBL5676416

• Inchi： 1S/C14H11FINO2/c1-8-6-10(16)3-5-12(8)17-13-4-2-9(15)7-11(13)14(18)19/h2-7,17H,1H3,(H,18,19)
• InChI Key： PPBHPHGQDGGSHX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C)C=1)NC1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 370.98143
• Monoisotopic Mass: 370.98185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33